Cas no 478030-81-8 (6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide)

6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide is a heterocyclic compound featuring a fused imidazothiazole core with a trifluoromethylphenylsulfanyl substituent and a carboxamide functional group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thioether linkage may influence binding interactions. The carboxamide moiety offers opportunities for hydrogen bonding, improving target selectivity. Its unique architecture suggests applications in pharmaceutical research, including enzyme inhibition or receptor modulation. The compound's synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.

6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide structure

478030-81-8 structure

Product Name:6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide

CAS No:478030-81-8

MF:C₁₃H₈F₃N₃OS₂

MW:343.347330093384

CID:6785901

PubChem ID:1473277

Update Time:2025-06-08

6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- 6-{[3-(trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide
- 3E-332S
- AKOS005087217
- 478030-81-8
- 6-[3-(trifluoromethyl)phenyl]sulfanylimidazo[2,1-b][1,3]thiazole-5-carboxamide
- 6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide
- Inchi： 1S/C13H8F3N3OS2/c14-13(15,16)7-2-1-3-8(6-7)22-11-9(10(17)20)19-4-5-21-12(19)18-11/h1-6H,(H2,17,20)
- InChI Key： SFWBJHOLBQKBGB-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1=C(C(N)=O)N2C=CSC2=N1

Computed Properties

Exact Mass: 343.00608872g/mol
Monoisotopic Mass: 343.00608872g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 114Å²

6-{[3-(Trifluoromethyl)phenyl]sulfanyl}imidazo[2,1-b][1,3]thiazole-5-carboxamide Pricemore >>

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